H2O-controlled selective thiocyanation and alkenylation of ketene dithioacetals under electrochemical oxidation†

Green Chemistry Pub Date: 2019-05-23 DOI: 10.1039/C9GC01351B

Abstract

Efficient and H2O-controlled selective thiocyanation and alkenylation of internal olefins, to afford tetrasubstituted olefins under electrochemical oxidation, has been successfully developed. This transformation can present a critical feature wherein neither exogenous oxidants nor catalysts are required. Notably, such an electrochemical oxidation-based synthetic strategy exhibits excellent tolerance towards functional groups and can be easily scaled up with good efficiency.

Graphical abstract: H2O-controlled selective thiocyanation and alkenylation of ketene dithioacetals under electrochemical oxidation
H2O-controlled selective thiocyanation and alkenylation of ketene dithioacetals under electrochemical oxidation†
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